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Compound of Interest

Compound Name: Folenox

Cat. No.: B16111289

Get Quote

An In-depth Technical Guide on the Core Biophysical Properties and Interactions of Folenox.

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The scientific literature available in the public domain on "Folenox," a trade name

for isolongifolene epoxide, is limited. It is primarily characterized as a fragrance ingredient, and

extensive biophysical data typically associated with drug development, such as specific

biological target interactions, binding affinities, and effects on signaling pathways, are not

readily available. This guide summarizes the existing public information.

Introduction
Folenox is the trade name for the chemical compound isolongifolene epoxide. It is utilized in

the fragrance industry for its aromatic properties. While the biophysical characterization of

compounds in drug development is extensive, the data for fragrance ingredients like Folenox
is often limited to their physicochemical properties. This document compiles the available

information on Folenox.

Physicochemical Properties
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The known physicochemical properties of Folenox (isolongifolene epoxide) are summarized

below. This data is essential for understanding its behavior in various environments.

Property Value Conditions Reference

Specific Gravity 0.99300 to 0.99900 @ 25.00 °C [1][2]

Refractive Index 1.49200 to 1.49700 @ 20.00 °C [1][2]

Flash Point
> 200.00 °F TCC (>

93.33 °C)
[1][2]

Boiling Point 258.00 to 260.00 °C
@ 760.00 mm Hg

(estimated)
[2]

Vapor Pressure 0.021000 mmHg
@ 25.00 °C

(estimated)
[2]

logP (o/w) 4.225 (estimated) [2]

Water Solubility 6.18 mg/L @ 25 °C (estimated) [2]

Solubility
Soluble in alcohol,

Insoluble in water
[2]

Biological Interactions and Signaling Pathways
There is no specific information in the public domain regarding the mechanism of action,

binding affinity, or target interaction studies of Folenox. The search for "Folenox signaling

pathway" did not yield any relevant results detailing its interaction with cellular signaling

cascades.

Research on other chemical classes, such as polymethoxylated flavones, has shown

modulation of inflammatory signaling pathways like NF-κB, PI3K/Akt, and MAPK.[3] However,

there is no evidence to suggest that Folenox, an epoxide, has similar effects.

Experimental Protocols
Detailed experimental protocols for the biophysical characterization of Folenox are not

available in the scientific literature. For a comprehensive biophysical study, a typical workflow
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would involve a series of experiments to determine binding affinity, kinetics, and

thermodynamics of the interaction with a specific biological target.

Hypothetical Experimental Workflow for Biophysical Characterization:
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Target Identification and Preparation

Binding Assays

Structural Analysis Functional Assays

Identify Potential Biological Target

Express and Purify Target Protein

Quality Control (SDS-PAGE, Mass Spec)

Surface Plasmon Resonance (SPR)
(Kinetics: ka, kd, KD)

Isothermal Titration Calorimetry (ITC)
(Thermodynamics: ΔH, ΔS, KD)

MicroScale Thermophoresis (MST)
(Binding Affinity: KD)

X-ray Crystallography NMR Spectroscopy Cell-based Assays
(e.g., Reporter Assays)

Enzymatic Assays
(IC50/EC50 determination)

Computational Docking

Click to download full resolution via product page

Hypothetical workflow for biophysical characterization.
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Conclusion
The available data on Folenox is currently limited to its identity as isolongifolene epoxide and

its basic physicochemical properties relevant to its use as a fragrance. A comprehensive

biophysical characterization, including its mechanism of action, binding partners, and effects on

cellular signaling, is not present in the public scientific literature. Further research would be

required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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